1,3-dimethyl-5-[4-(methylthio)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: 1,3-dimethyl-5-[(4-methylsulfanylphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C14H14N2O2S2/c1-15-12(17)11(13(18)16(2)14(15)19)8-9-4-6-10(20-3)7-5-9/h4-8H,1-3H3
• InChI Key: RRJSMTFHPUMQEM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)SC)C(=O)N(C1=S)C
• Molecular Formula: C14H14N2O2S2
• Molecular Weight: 306.4 g/mol

Description

1,3-dimethyl-5-[4-(methylthio)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a useful research compound. Its molecular formula is C14H14N2O2S2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.04967004 g/mol and the complexity rating of the compound is 442. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  Research has developed various methods for synthesizing pyrimidine derivatives, including 1,3-dimethyl-5-[4-(methylthio)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. For instance, a study detailed the synthesis of 5,5'-Mehylenebispyrimidine derivatives and 3,4-Dithia6.1pyrimidinophane through a series of reactions involving N-methylurethane and diketene, leading to compounds with potential pharmacological applications (Kinosita et al., 1986).

• Chemical Reactions and Novel Compounds

  Another research focus is the creation of new heterocyclic compounds from pyrimidine derivatives. For example, synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone showed significant anti-inflammatory and analgesic activities, highlighting the therapeutic potential of these compounds (Abu‐Hashem et al., 2020).

Pharmacological Potential

• Antiviral Activity

  Studies on the structure-activity relationships of 2,4(1H,3H)-pyrimidinedione derivatives revealed potent HIV type 1 and type 2 inhibitors, indicating the importance of molecular modifications for enhancing antiviral efficacy (Buckheit et al., 2007).

• Antimicrobial and Antidiabetic Activities

  Some pyrimidine derivatives have been evaluated for their antimicrobial and antidiabetic properties. Research has shown that specific sulfonylurea derivatives of pyrazoles possess hypoglycemic effects, suggesting a potential for antidiabetic drug development (Soliman, 1979).

• Anticancer Properties

  The synthesis and antitumor activity of pyrimidine derivatives, such as 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, have been documented, indicating their potential as anticancer agents (Grivsky et al., 1980).